Cas no 95365-02-9 (4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione)

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione structure
95365-02-9 structure
Product Name:4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione
CAS No:95365-02-9
MF:C18H20N4O2S
MW:356.442002296448
CID:6594143
PubChem ID:3926123
Update Time:2024-01-03

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione, 4-(4-ethoxyphenyl)-5-[(4-ethoxyphenyl)amino]-2,4-dihydro-
    • F0835-0013
    • 3-(4-ethoxyanilino)-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
    • SR-01000009515-1
    • AKOS024601035
    • SR-01000009515
    • Oprea1_227052
    • 4-(4-ethoxyphenyl)-3-((4-ethoxyphenyl)amino)-1H-1,2,4-triazole-5(4H)-thione
    • 95365-02-9
    • 4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • Inchi: 1S/C18H20N4O2S/c1-3-23-15-9-5-13(6-10-15)19-17-20-21-18(25)22(17)14-7-11-16(12-8-14)24-4-2/h5-12H,3-4H2,1-2H3,(H,19,20)(H,21,25)
    • InChI Key: BDXGPJBMRHDENF-UHFFFAOYSA-N
    • SMILES: N1=C(NC2=CC=C(OCC)C=C2)N(C2=CC=C(OCC)C=C2)C(=S)N1

Computed Properties

  • Exact Mass: 356.13069707g/mol
  • Monoisotopic Mass: 356.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 222 °C
  • Boiling Point: 490.5±55.0 °C(Predicted)
  • pka: 5.71±0.20(Predicted)

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Pricemore >>

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